Cas no 2229228-70-8 (3-(3-bromo-2-fluorophenyl)but-3-en-1-amine)

• Product Name: 3-(3-bromo-2-fluorophenyl)but-3-en-1-amine
• CAS No: 2229228-70-8
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 6276892
• PubChem ID: 165784898
• Update Time: 2025-05-18

3-(3-bromo-2-fluorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)but-3-en-1-amine
• 2229228-70-8
• EN300-1904689

• Inchi： 1S/C10H11BrFN/c1-7(5-6-13)8-3-2-4-9(11)10(8)12/h2-4H,1,5-6,13H2
• InChI Key： HOEADOWRLJZSPI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(=C)CCN

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-2-fluorophenyl)but-3-en-1-amine

3-(3-Bromo-2-Fluorophenyl)But-3-en-1-Amine: A Comprehensive Overview

3-(3-Bromo-2-Fluorophenyl)But-3-en-1-Amine (CAS No: 2229228-70-8) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and an amine group in a specific spatial arrangement. The presence of these functional groups makes it a versatile building block for the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 3-(3-Bromo-2-Fluorophenyl)But-3-en-1-Amine is particularly interesting due to the conjugation between the double bond in the butenyl group and the aromatic ring. This conjugation not only enhances the stability of the molecule but also plays a crucial role in its electronic properties. Recent studies have shown that this compound exhibits promising electronic characteristics, making it a potential candidate for use in organic electronics and optoelectronic devices.

One of the most notable applications of 3-(3-Bromo-2-Fluorophenyl)But-3-en-1-Amine is in drug discovery. Its ability to act as a precursor for various bioactive compounds has been extensively explored in recent years. For instance, researchers have utilized this compound to synthesize novel kinase inhibitors, which hold potential for treating various cancers and inflammatory diseases. The bromine and fluorine atoms in its structure are particularly valuable as they can be readily substituted with other functional groups to create a wide range of derivatives.

In addition to its role in pharmaceuticals, 3-(3-Bromo-2-Fluorophenyl)But-3-en-1-Amine has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has made it a useful ligand in the synthesis of metalloorganic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in this area have highlighted the importance of this compound as a key building block for next-generation materials.

The synthesis of 3-(3-Bromo-2-Fluorophenyl)But-3-en-1-Amine involves a multi-step process that typically starts with the bromination of an aromatic ring followed by fluorination and subsequent amine group introduction. The exact synthetic pathway can vary depending on the desired purity and scale of production. However, modern methods often employ catalytic techniques to improve yield and reduce environmental impact.

From an environmental standpoint, 3-(3-Bromo-2-fluorophenyl)but-3-en-1-amine has been studied for its biodegradation properties. Recent research indicates that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. This finding is particularly important for industries that handle or produce this compound, as it provides insights into sustainable practices for waste management.

In terms of safety considerations, while CAS No: 2229228708 does not classify as a hazardous chemical under standard conditions, proper handling procedures are recommended to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling or synthesis.

Looking ahead, the future of 3-(3-Bromo-2-fluorophenyl)butenamine lies in its potential for further functionalization and integration into advanced chemical systems. Ongoing research is focused on exploring its role in supramolecular chemistry and its ability to self-assemble into complex structures with unique properties. Such developments could pave the way for innovative applications in nanotechnology and biomedical engineering.

In conclusion, CAS No: 2229228708, commonly referred to as (E)-N-(fluoro(bromophenyl))butene amine, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as an essential component in modern chemical research and development.